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Compound of Interest

Compound Name: Ro 04-5595 hydrochloride

Cat. No.: B070903

Audience: Researchers, scientists, and drug development professionals.
Introduction

Ro 04-5595 hydrochloride is a potent and selective antagonist of the GIuN2B (formerly NR2B)
subunit of the N-methyl-D-aspartate (NMDA) receptor, with a reported Ki value of 31 nM.[1][2]
Its selectivity makes it a valuable tool in neuroscience research for investigating the
physiological and pathological roles of GIuN2B-containing NMDA receptors. These receptors
are involved in synaptic plasticity, learning, memory, and various neurological disorders.
Accurate and consistent preparation of Ro 04-5595 hydrochloride stock solutions is critical for
obtaining reliable and reproducible experimental results. This document provides detailed
protocols for the preparation, storage, and handling of Ro 04-5595 hydrochloride stock
solutions.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Ro 04-5595 hydrochloride is
provided in the table below.
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Property Value Reference
CAS Number 64047-73-0 [1]
Molecular Formula C19H22CINO2 - HCI [1]

368.3 g/mol (Note: Always use

Molecular Weight the batch-specific MW from the  [1]
CoA)

Purity >98% [1]

Appearance Solid powder [3]

Selective GIuN2B-containing
Biological Activity NMDA receptor antagonist (Ki [1112]
=31 nM)

Solubility and Storage

Proper solvent selection and storage conditions are crucial for maintaining the integrity and
activity of Ro 04-5595 hydrochloride.

] Recommended
Maximum
Solvent . Storage of Stock Reference
Solubility )
Solution
-80°C for 6-12
100 mM (~36.83 months; -20°C for
DMSO [1][4]1[5]
mg/mL) several months; 4°C
for up to 2 weeks.
Water 15 mM (~5.52 mg/mL)  -80°C forup to 1year. [1][4]

Note: Sonication may be required to achieve maximum solubility in both DMSO and water.[4] It
is recommended to prepare fresh aqueous solutions from a DMSO stock for experiments.

Experimental Protocols
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Protocol 1: Preparation of a 100 mM DMSO Stock
Solution

This protocol describes the preparation of a high-concentration stock solution in dimethyl
sulfoxide (DMSO), which can be used for long-term storage and subsequent dilution into
aqueous buffers or cell culture media.

Materials:

Ro 04-5595 hydrochloride powder

e Anhydrous/molecular sieve-dried DMSO

 Sterile, conical-bottom polypropylene centrifuge tubes
o Calibrated micropipettes and sterile tips

» Vortex mixer

e Sonicator (optional)

e Analytical balance

Workflow Diagram:
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Caption: Workflow for preparing a concentrated DMSO stock solution.

Procedure:

o Determine the required mass: Use the batch-specific molecular weight (MW) provided on the
Certificate of Analysis (CoA). To prepare 1 mL of a 100 mM stock solution: Mass (mg) = 100
mmol/L * 1 L/2000 mL * 1 mL * MW ( g/mol ) * 1000 mg/g For MW = 368.3 g/mol , Mass =

36.83 mg
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Weigh the compound: Carefully weigh the calculated amount of Ro 04-5595 hydrochloride
powder and transfer it to a sterile polypropylene tube.

Add solvent: Add the appropriate volume of anhydrous DMSO to the tube. For example, add
1 mL of DMSO to 36.83 mg of the compound.

Dissolve the compound:
o Cap the tube tightly and vortex thoroughly until the powder is completely dissolved.

o If necessary, briefly sonicate the solution in a water bath to aid dissolution.[4] Visually
inspect the solution to ensure no particulates are present.

Aliquot and store:

o Dispense the stock solution into smaller, single-use aliquots (e.g., 10-50 uL) in sterile
polypropylene tubes. This prevents repeated freeze-thaw cycles.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -80°C for long-term stability (up to one year).[4][5]

Protocol 2: Preparation of an Aqueous Working Solution
from DMSO Stock

This protocol describes the dilution of the DMSO stock solution into an aqueous buffer or cell
culture medium for immediate use in experiments.

Materials:

100 mM Ro 04-5595 hydrochloride in DMSO (from Protocol 1)

Sterile aqueous buffer of choice (e.g., PBS, aCSF, cell culture medium)

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips
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Procedure:

e Thaw the DMSO stock: Remove one aliquot of the 100 mM DMSO stock solution from the
-80°C freezer and allow it to thaw completely at room temperature.

o Calculate the required volume: Determine the volume of the DMSO stock needed to achieve
the desired final concentration in your aqueous buffer. For example, to prepare 1 mL of a 100
MM working solution:

o Vi=(C2*Vz2)/Cs

o V1i=(100 pM *1 mL) /100,000 uM = 0.001 mL = 1 pL (Where Vi=Volume of stock,
Ci=Concentration of stock, Vz=Final volume, Cz=Final concentration)

e Prepare the working solution:
o Pipette 999 pL of the desired aqueous buffer into a sterile tube.
o Add 1 pL of the 100 mM DMSO stock solution to the buffer.
o Mix thoroughly by gentle vortexing or by pipetting up and down.

o Final DMSO concentration: Note that the final concentration of DMSO in this example is
0.1%. It is crucial to prepare a vehicle control with the same final concentration of DMSO to
account for any solvent effects in your experiment.

o Use immediately: Aqueous working solutions should be prepared fresh for each experiment
and used immediately. Do not store aqueous dilutions for extended periods.

Mechanism of Action: Signaling Pathway

Ro 04-5595 hydrochloride exerts its effect by selectively blocking NMDA receptors that
contain the GIuUN2B subunit. These receptors are ligand-gated ion channels that, upon
activation by glutamate and a co-agonist (glycine or D-serine), permit the influx of Ca2* ions.
This calcium influx is a critical trigger for numerous downstream signaling cascades involved in
synaptic transmission and plasticity. By binding to the GIuN2B subunit, Ro 04-5595 prevents
this ion flux, thereby inhibiting the associated downstream signaling.
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Caption: Inhibition of GluN2B-mediated signaling by Ro 04-5595.

Disclaimer: These protocols are intended for research use only. Always consult the product-
specific Certificate of Analysis for the most accurate information regarding molecular weight
and purity. Standard laboratory safety procedures should be followed at all times.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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